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Compound of Interest

Compound Name: Folex Pfs

Cat. No.: B15129902 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides essential safety and logistical guidance for the proper disposal of

Folex Pfs, a brand name for the cytotoxic drug Methotrexate. Adherence to these procedures

is critical to ensure the safety of all laboratory personnel and to maintain compliance with

regulatory standards. Methotrexate is a potent antimetabolite used in cancer chemotherapy

and as an immunosuppressant; as such, it is classified as a hazardous drug requiring special

handling and disposal protocols.

Personal Protective Equipment (PPE) and Safety
Precautions
Before handling any Methotrexate waste, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). This is a non-negotiable safety measure to prevent

accidental exposure through skin contact, inhalation, or ingestion.
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PPE Component Specification Rationale

Gloves

Chemotherapy-tested gloves

(e.g., double-gloving with nitrile

gloves)

Prevents skin contact with the

cytotoxic drug.

Gown

Disposable, lint-free, solid-front

gown with long sleeves and

elastic or knit cuffs

Protects the body from

contamination.

Eye Protection Safety goggles or a face shield
Shields the eyes from splashes

or aerosols.

Respiratory Protection

A NIOSH-certified respirator

may be required depending on

the manipulation (e.g.,

handling powders, cleaning

spills)

Prevents inhalation of

aerosolized drug particles.

All handling of Methotrexate and its waste should be conducted in a designated area,

preferably within a certified Class II Biological Safety Cabinet (BSC) or a Compounding Aseptic

Containment Isolator (CACI) to minimize environmental contamination.

Step-by-Step Disposal Procedures
The proper disposal of Methotrexate waste is contingent on the type of waste generated. All

waste contaminated with Methotrexate must be segregated from regular laboratory trash and

handled as cytotoxic waste.

Segregation of Waste
Immediately upon generation, all Methotrexate-contaminated materials must be placed in

clearly labeled, leak-proof, and puncture-resistant containers. These containers must be

designated for "Cytotoxic Waste" or "Chemotherapy Waste" and should be yellow in color for

easy identification.

Disposal of Different Waste Types
a. Solid Waste:
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Items: Includes gloves, gowns, bench liners, empty vials, and any other disposable materials

that have come into contact with Methotrexate.

Procedure:

Place all contaminated solid waste directly into the designated yellow cytotoxic waste

container.

Do not overfill the container.

Once the container is three-quarters full, securely close and seal the lid.

Store the sealed container in a designated, secure area away from general traffic until it is

collected by a licensed hazardous waste disposal service.

b. Sharps Waste:

Items: Includes needles, syringes, and any other sharp objects contaminated with

Methotrexate.

Procedure:

Place all contaminated sharps directly into a designated, puncture-resistant, and leak-

proof sharps container that is also labeled for cytotoxic waste.

Never recap, bend, or break needles.

Once the sharps container is three-quarters full, securely lock the lid.

Place the sealed sharps container into the larger yellow cytotoxic waste container for final

disposal.

c. Liquid Waste:

Items: Includes unused or expired Methotrexate solutions and any liquids used for rinsing

contaminated containers.

Procedure:
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Collect all liquid Methotrexate waste in a designated, leak-proof, and clearly labeled

container. This container should be compatible with the chemical nature of the waste.

Do not pour liquid Methotrexate waste down the drain.

The liquid waste will be collected by a licensed hazardous waste disposal service for

appropriate treatment, which may include incineration.

Decontamination of Reusable Equipment
Any reusable equipment that comes into contact with Methotrexate must be decontaminated

following a validated procedure. A common method involves a multi-step process:

Initial Rinse: Rinse the equipment with a suitable solvent to remove the bulk of the drug

residue.

Deactivating Solution: Wash the equipment with a deactivating solution, such as a high-pH

solution (e.g., sodium hypochlorite), to break down the cytotoxic agent. The effectiveness of

the deactivating agent on Methotrexate should be verified.

Final Rinse: Thoroughly rinse the equipment with water.

Drying: Allow the equipment to air dry or dry it with clean, lint-free wipes.

All materials used in the decontamination process (e.g., wipes, cleaning solutions) must be

disposed of as cytotoxic waste.

Experimental Workflow for Methotrexate Disposal
The following diagram illustrates the logical workflow for the proper disposal of Methotrexate

waste in a laboratory setting.
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Methotrexate Waste Disposal Workflow
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Caption: Workflow for the safe disposal of Methotrexate waste.
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Regulatory Compliance
All disposal procedures for Methotrexate must comply with federal, state, and local regulations.

In the United States, this includes guidelines from the Occupational Safety and Health

Administration (OSHA), the Environmental Protection Agency (EPA), and the National Institute

for Occupational Safety and Health (NIOSH). It is the responsibility of the laboratory supervisor

to ensure that all personnel are trained on these procedures and that the facility's disposal

practices are in full compliance with all applicable laws. All institutions administering cytotoxic

drugs should have a committee responsible for creating and maintaining policies and

procedures for handling these materials.[1]

Disclaimer: This document provides general guidance. Always consult your institution's specific

safety protocols and the manufacturer's Safety Data Sheet (SDS) for Folex Pfs (Methotrexate)

before handling or disposing of this substance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15129902?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15129902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

